molecular formula C13H13F3O3 B056046 Ethyl 2-benzyl-4,4,4-trifluoro-3-oxobutanoate CAS No. 118642-72-1

Ethyl 2-benzyl-4,4,4-trifluoro-3-oxobutanoate

Cat. No. B056046
CAS RN: 118642-72-1
M. Wt: 274.23 g/mol
InChI Key: YDYTURLXGFPZQI-UHFFFAOYSA-N
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Description

Ethyl 2-benzyl-4,4,4-trifluoro-3-oxobutanoate is a chemical compound with the molecular formula C13H13F3O3 . It has a molecular weight of 274.24 .


Synthesis Analysis

The synthesis of Ethyl 2-benzyl-4,4,4-trifluoro-3-oxobutanoate from Benzyl bromide and Ethyl 4,4,4-trifluoroacetoacetate has been reported .


Molecular Structure Analysis

The molecular structure of Ethyl 2-benzyl-4,4,4-trifluoro-3-oxobutanoate consists of 13 carbon atoms, 13 hydrogen atoms, 3 fluorine atoms, and 3 oxygen atoms .

Scientific Research Applications

Agrochemical Applications

Trifluoromethylpyridines, which are structurally similar to Ethyl 2-benzyl-4,4,4-trifluoro-3-oxobutanoate, have been used extensively in the agrochemical industry . More than 50% of the pesticides launched in the last two decades have been fluorinated . The unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety contribute to the biological activities of these derivatives .

Pharmaceutical Applications

Trifluoromethylpyridines are also used in the pharmaceutical and veterinary industries . Five pharmaceutical and two veterinary products containing the trifluoromethylpyridine moiety have been granted market approval, and many candidates are currently undergoing clinical trials .

Synthesis of Fluorinated Organic Chemicals

The development of fluorinated organic chemicals is becoming an increasingly important research topic . The effects of fluorine and fluorine-containing moieties on the biological activities and physical properties of compounds have earned fluorine a unique place in the arsenal of the discovery chemist .

Crystal Structure Analysis

The crystal structure of ethyl 2,3,5-trifluoro-4-(4-oxo-3,4-dihydropyridin-1(2H)-yl)benzoate, a compound similar to Ethyl 2-benzyl-4,4,4-trifluoro-3-oxobutanoate, has been studied . This research can provide valuable insights into the properties and potential applications of Ethyl 2-benzyl-4,4,4-trifluoro-3-oxobutanoate.

Investigation of Regioselectivity of Insertion Reaction

Ethyl 4,4,4-trifluoro-2-butynoate, a compound similar to Ethyl 2-benzyl-4,4,4-trifluoro-3-oxobutanoate, has been used to investigate the regioselectivity of the insertion reaction with cyclometalated iridium and rhodium complexes .

Preparation of Other Fluorinated Compounds

Ethyl 4,4,4-trifluoro-2-butynoate has been used in the preparation of ethyl (Z)-3-iodo-4,4,4-trifluoro-2-butenoate . This suggests that Ethyl 2-benzyl-4,4,4-trifluoro-3-oxobutanoate could also be used as a starting material for the synthesis of other fluorinated compounds.

Safety and Hazards

Ethyl 2-benzyl-4,4,4-trifluoro-3-oxobutanoate is classified under GHS07 and carries the signal word ‘Warning’. It has hazard statements H302-H315-H319-H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation .

properties

IUPAC Name

ethyl 2-benzyl-4,4,4-trifluoro-3-oxobutanoate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H13F3O3/c1-2-19-12(18)10(11(17)13(14,15)16)8-9-6-4-3-5-7-9/h3-7,10H,2,8H2,1H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

YDYTURLXGFPZQI-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C(CC1=CC=CC=C1)C(=O)C(F)(F)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H13F3O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80558296
Record name Ethyl 2-benzyl-4,4,4-trifluoro-3-oxobutanoate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80558296
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

274.23 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Ethyl 2-benzyl-4,4,4-trifluoro-3-oxobutanoate

CAS RN

118642-72-1
Record name Ethyl 2-benzyl-4,4,4-trifluoro-3-oxobutanoate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80558296
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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